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Get Quote

Solubility Data Table

The following table compiles the experimental solubility data for lincomycin hydrochloride monohydrate

from different laboratory chemical suppliers.

Solvent
Solubility
(mg/mL)

Solubility
(mM)

Test
Temperature

Source

Water 29.3 mg/mL ~63.6 mM 25°C DrugBank [1]

Water 50 mg/mL ~108.5 mM 25°C MedChemExpress (in-house
test) [2]

DMSO 92 mg/mL ~199.6 mM 25°C Selleckchem (in-house test) [3]

DMSO ≥ 100 mg/mL ≥ 216.9 mM 25°C MedChemExpress (in-house

test) [2]

Experimental Solubility Protocols

For reliable preparation of stock solutions, here are detailed methodologies based on supplier instructions.
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Preparation of Aqueous Stock Solutions:

From [2]: To prepare a 50 mg/mL solution in water, add 50 mg of lincomycin hydrochloride
monohydrate to 1 mL of water. Solubilization can be aided by using an ultrasonic bath. After

dissolution, the solution can be sterilized by filtration through a 0.22 µm filter [2].
From [4]: The supplier simply states that the compound is "very soluble in water," corroborating

the high solubility observed in other sources [4].

Preparation of DMSO Stock Solutions:

From [3]: A stock solution of 92 mg/mL can be prepared by dissolving 92 mg of the compound

in 1 mL of DMSO. It is important to note that the actual solubility may vary slightly between
batches [3].

From [2]: Their in-house testing indicates solubility exceeds 100 mg/mL in DMSO. However,
they caution that DMSO is hygroscopic (absorbs moisture from the air), which can affect

solubility over time. Therefore, it is recommended to use newly opened DMSO for preparing
high-concentration stock solutions [2].

Preparation for In Vivo Studies:

From [2]: If the stock solution needs to be administered to animals, it can be further diluted with
saline. For example, to use a 25 mg/mL DMSO stock for in vivo work, you might mix 100 µL of

this stock with 900 µL of saline to achieve the desired concentration, depending on the
experimental design [2].

Key Technical Considerations

For your research and development work, please keep the following points in mind:

Handling and Storage: The compound is typically shipped and can be stored at room temperature.

For long-term storage of powder and stock solutions, it is recommended to keep the material in a
sealed container away from moisture. One supplier suggests specific storage conditions of 4°C for

the solid powder, and -80°C for DMSO stock solutions for up to 6 months [2] [3].
Batch-to-Batch Variation: As noted by one supplier, "Selleck tests the solubility of all compounds in-

house, and the actual solubility may differ slightly from published values. This is normal and is due to
slight batch-to-batch variations" [3]. It is good practice to confirm solubility with your specific lot.

Solubility Prediction Context: While machine learning models for solubility prediction are advancing
[5] [6] [7], the data provided here is derived from direct experimental measurements, which is more

reliable for specific, well-characterized compounds like this one.
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Experimental Workflow Visualization

The workflow for preparing and using stock solutions, based on the provided protocols, can be visualized as

follows:
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In Vivo Use

Click to download full resolution via product page

This diagram outlines the core steps for preparing stock solutions of lincomycin hydrochloride

monohydrate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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